1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[1-(3,5-dimethylphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H23N3O3/c1-11-7-12(2)9-14(8-11)21-16(22)10-15(18(21)24)20-5-3-13(4-6-20)17(19)23/h7-9,13,15H,3-6,10H2,1-2H3,(H2,19,23)
• InChI Key: JLFGAHICNKFBSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)CC(C2=O)N3CCC(CC3)C(=O)N)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide, also known as Compound 1, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1 is not fully understood, but it is believed to act as a potent inhibitor of the dopamine and norepinephrine transporters. This leads to an increase in the levels of these neurotransmitters in the brain, which can have a range of effects on behavior and cognition.
Biochemical and Physiological Effects:
1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1 has been found to have a wide range of biochemical and physiological effects. In addition to its effects on dopamine and norepinephrine uptake, it has also been found to inhibit the uptake of serotonin, GABA, and glycine. This makes it a potential candidate for the treatment of a range of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1 in lab experiments is its high purity and specificity. This makes it an ideal candidate for studying the effects of dopamine and norepinephrine on behavior and cognition. However, one of the limitations of using 1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1 is its high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are several potential future directions for research on 1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1. One area of interest is in the development of new treatments for neurological disorders such as Parkinson's disease and depression. Another potential direction is in the study of the effects of 1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1 on behavior and cognition in animal models, which could provide new insights into the mechanisms underlying these processes. Additionally, there is potential for the development of new compounds based on the structure of 1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1, which could have even greater potency and specificity.

Scientific Research Applications

1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1 has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where 1-[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide 1 has been found to have a potent inhibitory effect on the uptake of dopamine and norepinephrine. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and depression.